Methyl 5-amino-2-hydroxypyridine-3-carboxylate
Overview
Description
Methyl 5-amino-2-hydroxypyridine-3-carboxylate, also known as Methyl AHPC, is a chemical compound that has attracted significant attention from the scientific community due to its potential applications in various fields. This compound is a pyridine derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied. In
Scientific Research Applications
Enzymatic Catalysis and Mechanism Studies
One significant application of related compounds is in the study of enzymatic processes, such as those involving the flavoprotein oxygenase. For example, the enzyme 2-methyl-3-hydroxypyridine-5-carboxylate oxygenase from Pseudomonas sp. catalyzes reductive oxygenation of similar compounds to yield specific products, providing insights into the enzyme's kinetic mechanism and potential substrate interactions (Kishore & Snell, 1981). Additionally, gene cloning and sequence analysis of this enzyme highlight the biochemical pathways involved in the degradation of certain compounds, offering a basis for biotechnological applications (Chaiyen, Ballou, & Massey, 1997).
Ligand Synthesis for Complexation
The synthesis of mono-, bis-, and tris-tridentate ligands based on pyridine carboxylic acids demonstrates the compound's role in forming ligands suitable for complexation with lanthanide(III) cations. This process involves nucleophilic substitution and carboalkoxylation reactions, illustrating the compound's versatility in creating complex structures with potential applications in coordination chemistry and materials science (Charbonnière, Weibel, & Ziessel, 2001).
Heterocyclic Synthesis Methodology
Methylated derivatives of hydroxypyridine and their synthesis highlight the compound's role in studying intermolecular interactions and lipophilicity, which is crucial for designing molecules with desired physical and chemical properties. Such studies provide a foundation for the development of new synthetic routes and the exploration of tautomeric forms, impacting pharmaceutical and agrochemical research (Katrusiak, Piechowiak, & Katrusiak, 2011).
Mechanism of Action
Target of Action
Methyl 5-amino-2-hydroxypyridine-3-carboxylate is a complex compound with potential therapeutic and industrial applications
Biochemical Pathways
, it might impact pathways related to NO production and signaling. NO is a crucial signaling molecule involved in various physiological processes, including vasodilation, immune response, and neurotransmission.
Result of Action
, it might modulate cellular processes regulated by NO, such as cell proliferation, apoptosis, and inflammation.
properties
IUPAC Name |
methyl 5-amino-2-oxo-1H-pyridine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N2O3/c1-12-7(11)5-2-4(8)3-9-6(5)10/h2-3H,8H2,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUHWGRZKQWAPKK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=CNC1=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
168.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 5-amino-2-hydroxypyridine-3-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(1-Ethyl-3,5-dimethyl-1H-pyrazol-4-yl)methyl]-2-propanamine hydrochloride](/img/structure/B1432157.png)
![3-[(2-Chlorobenzyl)amino]-1-propanol hydrochloride](/img/structure/B1432159.png)
![3,9-Diazaspiro[5.6]dodecan-10-one dihydrochloride](/img/structure/B1432165.png)
![2-Methyl-2,9-diazaspiro[5.5]undecane dihydrochloride](/img/structure/B1432171.png)
![[1,2,4]Triazolo[4,3-a]pyridine-8-carboxylic acid dihydrate](/img/structure/B1432172.png)
